![molecular formula C19H24N2O4S B3938233 N~2~-(4-methoxyphenyl)-N~1~-(4-methylbenzyl)-N~2~-(methylsulfonyl)alaninamide](/img/structure/B3938233.png)
N~2~-(4-methoxyphenyl)-N~1~-(4-methylbenzyl)-N~2~-(methylsulfonyl)alaninamide
Overview
Description
N~2~-(4-methoxyphenyl)-N~1~-(4-methylbenzyl)-N~2~-(methylsulfonyl)alaninamide, also known as MMMA, is a novel compound that has been gaining attention in the scientific community due to its potential application in various fields. MMMA is a synthetic compound that belongs to the class of small molecule inhibitors and has been found to have promising therapeutic properties.
Mechanism of Action
The mechanism of action of N~2~-(4-methoxyphenyl)-N~1~-(4-methylbenzyl)-N~2~-(methylsulfonyl)alaninamide is not fully understood. However, it has been proposed that this compound inhibits the activity of certain enzymes that are involved in the progression of cancer and inflammation. This compound has been found to inhibit the activity of matrix metalloproteinases (MMPs) and has been shown to reduce the invasion and migration of cancer cells. MMPs are enzymes that are involved in the breakdown of extracellular matrix, which is important for tumor invasion and metastasis. This compound has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been found to have significant biochemical and physiological effects. In vitro studies have shown that this compound inhibits the activity of MMPs and reduces the invasion and migration of cancer cells. This compound has also been shown to inhibit the activity of COX-2 and reduce the production of inflammatory mediators. In vivo studies have shown that this compound reduces tumor growth and metastasis in animal models of cancer. This compound has also been shown to reduce inflammation in animal models of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of N~2~-(4-methoxyphenyl)-N~1~-(4-methylbenzyl)-N~2~-(methylsulfonyl)alaninamide is its potential as a therapeutic agent for cancer and inflammatory diseases. This compound has been found to have significant anti-cancer and anti-inflammatory properties, making it a promising candidate for further research. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to administer in vivo. In addition, the mechanism of action of this compound is not fully understood, which can make it difficult to optimize its therapeutic potential.
Future Directions
There are many future directions for research on N~2~-(4-methoxyphenyl)-N~1~-(4-methylbenzyl)-N~2~-(methylsulfonyl)alaninamide. One direction is to further investigate the mechanism of action of this compound and identify the specific enzymes that it targets. This can help to optimize the therapeutic potential of this compound and identify potential drug targets for other diseases. Another direction is to investigate the potential of this compound as a therapeutic agent for other diseases, such as neurological disorders. Finally, future research can focus on developing novel formulations of this compound that improve its solubility and bioavailability.
Scientific Research Applications
N~2~-(4-methoxyphenyl)-N~1~-(4-methylbenzyl)-N~2~-(methylsulfonyl)alaninamide has been found to have potential application in various fields of scientific research. The compound has been shown to have anti-cancer properties and has been studied for its potential as a cancer therapy. This compound has also been found to have anti-inflammatory properties and has been studied for its potential as an anti-inflammatory agent. In addition, this compound has been studied for its potential as a therapeutic agent for neurological disorders.
properties
IUPAC Name |
2-(4-methoxy-N-methylsulfonylanilino)-N-[(4-methylphenyl)methyl]propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O4S/c1-14-5-7-16(8-6-14)13-20-19(22)15(2)21(26(4,23)24)17-9-11-18(25-3)12-10-17/h5-12,15H,13H2,1-4H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPUQFTJXBPDPCA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)C(C)N(C2=CC=C(C=C2)OC)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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